3,4-Pentadien-1-ol, 3-methyl-
Overview
Description
Scientific Research Applications
Synthesis and Polymerization
3,4-Pentadien-1-ol, 3-methyl- and its derivatives have been a focus in the synthesis and characterization of polymers. Studies have explored the polymerization of related compounds to create isotactic and syndiotactic polymers with distinct properties. For instance, G. Ricci et al. (2009) demonstrated the polymerization of 3-Methyl-1,3-pentadiene with cobalt systems to obtain crystalline, isotactic polymers, highlighting the influence of the catalyst's structure on polymerization stereoselectivity (Ricci, Leone, Boglia, Bertini, Boccia, & Zetta, 2009). Similarly, G. Ricci et al. (1995) achieved the synthesis of isotactic cis-1,4-poly(3-methyl-1,3-pentadiene), demonstrating the potential for creating polymers with specific structural configurations (Ricci, Zetta, Porri, & Meille, 1995).
Stereoselective Polymerization
The role of substituents and monomer structure on stereospecific polymerization has been extensively studied. L. Porri and M. Gallazzi (1966) found that 4-Methyl-1,3-pentadiene polymerizes to form polymers with almost exclusively 1,2 units, indicating the steric effects of methyl groups on polymerization outcomes (Porri & Gallazzi, 1966).
Microbiological Conversion
The microbiological conversion of related compounds using baker's yeast has been explored for the regio- and stereoselective production of enantiomerically pure building blocks. P. Gramatica et al. (1988) demonstrated the reduction of (E)-2-methyl- and (E)-3-methyl-2,4-pentadien-1-ols to their corresponding penten-1-ols, showcasing an efficient route to bifunctional C6-building blocks (Gramatica, Manitto, Monti, & Speranza, 1988).
properties
InChI |
InChI=1S/C6H10O/c1-3-6(2)4-5-7/h7H,1,4-5H2,2H3 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLMRLFMXLDXWTI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C=C)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70485269 | |
Record name | 3,4-Pentadien-1-ol, 3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70485269 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
98.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18022-52-1 | |
Record name | 3,4-Pentadien-1-ol, 3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70485269 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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